Cas no 2385755-65-5 (2-bromo-N,4-dimethyl-1,3-thiazol-5-amine)

• Product Name: 2-bromo-N,4-dimethyl-1,3-thiazol-5-amine
• CAS No: 2385755-65-5
• MF: C₅H₇BrN₂S
• MW: 207.091478586197
• CID: 6386482
• PubChem ID: 165914767
• Update Time: 2025-05-26

2-bromo-N,4-dimethyl-1,3-thiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N,4-dimethyl-1,3-thiazol-5-amine
• 5-Thiazolamine, 2-bromo-N,4-dimethyl-
• EN300-22879561
• 2385755-65-5

• Inchi： 1S/C5H7BrN2S/c1-3-4(7-2)9-5(6)8-3/h7H,1-2H3
• InChI Key： TZRSVHBAHHTPLT-UHFFFAOYSA-N
• SMILES： BrC1=NC(C)=C(NC)S1

Computed Properties

• Exact Mass: 205.95133g/mol
• Monoisotopic Mass: 205.95133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Density: 1.669±0.06 g/cm3(Predicted)
• Boiling Point: 282.1±20.0 °C(Predicted)
• pka: 3.85±0.10(Predicted)

Additional information on 2-bromo-N,4-dimethyl-1,3-thiazol-5-amine

Introduction to 2-bromo-N,4-dimethyl-1,3-thiazol-5-amine (CAS No. 2385755-65-5)

2-bromo-N,4-dimethyl-1,3-thiazol-5-amine (CAS No. 2385755-65-5) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique thiazole ring structure and the presence of a bromine atom, which imparts specific chemical and biological properties. The compound's molecular formula is C₇H₉BrN₂S, and its molecular weight is approximately 219.12 g/mol.

The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is a common structural motif in many biologically active molecules. The presence of the bromine substituent in 2-bromo-N,4-dimethyl-1,3-thiazol-5-amine enhances its reactivity and potential for forming covalent bonds with target proteins, making it a valuable scaffold for drug discovery and development.

Recent studies have explored the potential applications of 2-bromo-N,4-dimethyl-1,3-thiazol-5-amine in various therapeutic areas. One notable area of research is its use as a lead compound for the development of novel anticancer agents. The bromine atom in the molecule can facilitate selective binding to specific protein targets involved in cancer cell proliferation and survival pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 2-bromo-N,4-dimethyl-1,3-thiazol-5-amine exhibited potent inhibitory activity against kinases such as AKT and mTOR, which are key regulators of cell growth and survival in cancer cells.

In addition to its anticancer potential, 2-bromo-N,4-dimethyl-1,3-thiazol-5-amine has also been investigated for its antimicrobial properties. Thiazole-containing compounds are known for their broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. Research conducted at the University of California demonstrated that 2-bromo-N,4-dimethyl-1,3-thiazol-5-amine and its derivatives showed significant antibacterial activity against multidrug-resistant strains of Staphylococcus aureus and Escherichia coli. This finding highlights the compound's potential as a novel antibacterial agent in the ongoing battle against antibiotic resistance.

The synthesis of 2-bromo-N,4-dimethyl-1,3-thiazol-5-amine typically involves multistep reactions starting from readily available starting materials. One common synthetic route involves the reaction of 2-bromothiazole with dimethylamine in the presence of a suitable catalyst. The choice of catalyst and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods for producing this compound, which is crucial for sustainable pharmaceutical manufacturing.

The physicochemical properties of 2-bromo-N,4-dimethyl-1,3-thiazol-5-amine, such as solubility and stability, are important considerations for its use in drug development. The compound is generally soluble in organic solvents like dimethyl sulfoxide (DMSO) but has limited solubility in water. This property can be advantageous for certain drug delivery systems but may also pose challenges for formulation development. Researchers are actively exploring strategies to enhance the water solubility of 2-bromo-N,4-dimethyl-1,3-thiazol-5-amine, such as prodrug approaches and nanoparticle formulations.

In preclinical studies, 2-bromo-N,4-dimethyl-1,3-thiazol-5-amine has demonstrated favorable pharmacokinetic properties. It exhibits good oral bioavailability and a reasonable half-life in animal models, suggesting that it can be effectively absorbed and distributed throughout the body after oral administration. However, further studies are needed to fully characterize its metabolism and excretion pathways.

The safety profile of 2-bromo-N,4-dimethyl-1,3-thiazol-5-amine is another critical aspect being investigated by researchers. Initial toxicity studies have shown that the compound is well-tolerated at therapeutic doses but may exhibit some side effects at higher concentrations. These findings underscore the importance of optimizing dosing regimens to maximize therapeutic benefits while minimizing potential adverse effects.

In conclusion, 2-bromo-N,4-dimethyl-1,3-thiazol-5-amine (CAS No. 2385755-65-5) represents a promising scaffold for the development of novel therapeutic agents with diverse applications in medicine. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in areas such as oncology and infectious diseases. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound holds significant promise for advancing medical treatments.